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Compound of Interest

Compound Name: Parp10-IN-3

Cat. No.: B12403424 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the solubilization and use of Parp10-IN-
3, a selective inhibitor of mono-ADP-ribosyltransferase PARP10, in cell culture experiments.

Adherence to these guidelines is crucial for obtaining accurate and reproducible results.

Introduction
Parp10-IN-3 is a potent and selective small molecule inhibitor of PARP10, a member of the

poly(ADP-ribose) polymerase family of enzymes. PARP10 functions as a mono-ADP-

ribosyltransferase and is implicated in various cellular processes, including DNA damage

repair, cell cycle regulation, and tumorigenesis.[1] Inhibition of PARP10 is a promising

therapeutic strategy in oncology and other research areas. This document provides essential

information on the solubility of Parp10-IN-3 and detailed protocols for its preparation and

application in cell-based assays.
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Property Value

Compound Name Parp10-IN-3

Target PARP10

IC50 480 nM (human PARP10)

Cross-reactivity
Inhibits human PARP2 and PARP15 with IC50

values of 1.7 µM.[1]

Molecular Formula C14H12N2O3

Appearance Solid powder

Solubility Data
The solubility of Parp10-IN-3 in common laboratory solvents is summarized below. It is crucial

to use high-purity, anhydrous solvents to ensure the stability and activity of the compound.

Solvent Solubility
Molar
Concentration

Notes

DMSO 9 mg/mL 35.12 mM
Prepare stock

solutions in DMSO.

Ethanol Data not available Data not available

Based on the

benzamide scaffold,

solubility is expected

but should be

experimentally

verified.

Water Data not available Data not available
Expected to have low

aqueous solubility.

Note: The solubility of benzamide, a core structure in many PARP inhibitors, is low in water but

significant in ethanol.[2][3][4][5] It is therefore anticipated that Parp10-IN-3 will exhibit limited

solubility in aqueous solutions.
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Storage and Stability
Solid Powder: Store at -20°C for up to 3 years.

In Solvent (DMSO): Store at -80°C for up to 1 year.

Recommendation: To maintain the integrity of the compound, it is highly recommended to

prepare single-use aliquots of the stock solution to avoid repeated freeze-thaw cycles.

Experimental Protocols
Preparation of Stock Solution (10 mM in DMSO)
Materials:

Parp10-IN-3 powder

Anhydrous DMSO

Sterile microcentrifuge tubes

Procedure:

Equilibrate the vial of Parp10-IN-3 powder to room temperature before opening to prevent

moisture condensation.

Briefly centrifuge the vial to ensure all the powder is at the bottom.

Based on the molecular weight of Parp10-IN-3, calculate the volume of DMSO required to

achieve a 10 mM stock solution.

Add the calculated volume of anhydrous DMSO to the vial.

Vortex the solution thoroughly until the compound is completely dissolved. Gentle warming

(e.g., in a 37°C water bath for a few minutes) and sonication can be used to aid dissolution if

necessary.

Visually inspect the solution to ensure there are no visible particulates.
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Aliquot the 10 mM stock solution into smaller, single-use volumes in sterile microcentrifuge

tubes.

Store the aliquots at -80°C.

Preparation of Working Solutions for Cell Culture
Important Considerations:

The final concentration of DMSO in the cell culture medium should be kept low (typically ≤

0.1%) to avoid solvent-induced cytotoxicity.

Always include a vehicle control (medium with the same final concentration of DMSO) in

your experiments.

Procedure:

Thaw a single-use aliquot of the 10 mM Parp10-IN-3 stock solution at room temperature.

Perform serial dilutions of the stock solution in sterile cell culture medium to achieve the

desired final concentrations for your experiment.

It is recommended to prepare fresh working solutions for each experiment.

Example Dilution for a 10 µM Final Concentration:

Prepare an intermediate dilution by adding 1 µL of the 10 mM stock solution to 999 µL of cell

culture medium. This will result in a 10 µM working solution.

Add the desired volume of this 10 µM working solution to your cell culture wells to achieve

the final target concentration. For example, to achieve a final concentration of 1 µM in a well

containing 1 mL of medium, add 100 µL of the 10 µM working solution.
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Experimental Workflow for Parp10-IN-3 Preparation

Stock Solution Preparation
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Caption: Workflow for preparing Parp10-IN-3 solutions.
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Simplified PARP10 Signaling Pathway
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Caption: Key signaling pathways involving PARP10.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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